Cas no 2171668-02-1 (1-5-(hydroxymethyl)pyridin-2-ylazetidine-2-carboxamide)

• Product Name: 1-5-(hydroxymethyl)pyridin-2-ylazetidine-2-carboxamide
• CAS No: 2171668-02-1
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6570526
• PubChem ID: 165532949
• Update Time: 2025-05-24

1-5-(hydroxymethyl)pyridin-2-ylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-5-(hydroxymethyl)pyridin-2-ylazetidine-2-carboxamide
• 1-[5-(hydroxymethyl)pyridin-2-yl]azetidine-2-carboxamide
• 2171668-02-1
• EN300-1280704

• Inchi： 1S/C10H13N3O2/c11-10(15)8-3-4-13(8)9-2-1-7(6-14)5-12-9/h1-2,5,8,14H,3-4,6H2,(H2,11,15)
• InChI Key： VUGLBJTXVXWOAO-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1C=CC(CO)=CN=1)N

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 79.4Ų

Additional information on 1-5-(hydroxymethyl)pyridin-2-ylazetidine-2-carboxamide

Introduction to 1-5-(hydroxymethyl)pyridin-2-ylazetidine-2-carboxamide (CAS No. 2171668-02-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-5-(hydroxymethyl)pyridin-2-ylazetidine-2-carboxamide (CAS No. 2171668-02-1) represents a novel heterocyclic scaffold that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This molecule, characterized by a fused pyridine and azetidine ring system with a hydroxymethyl substituent at the 5-position, exhibits intriguing pharmacological properties that make it a valuable candidate for further investigation.

From a structural perspective, the presence of both pyridine and azetidine moieties in 1-5-(hydroxymethyl)pyridin-2-ylazetidine-2-carboxamide contributes to its diverse chemical and biological interactions. The pyridine ring is well-known for its ability to form hydrogen bonds and coordinate with metal ions, while the azetidine ring introduces conformational flexibility, which can be exploited to modulate binding affinity and selectivity. The hydroxymethyl group at the 5-position further enhances the compound's potential for interaction with biological targets, including enzymes and receptors.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes. The unique scaffold of 1-5-(hydroxymethyl)pyridin-2-ylazetidine-2-carboxamide makes it an attractive candidate for designing PPI modulators. Studies have shown that compounds with similar heterocyclic structures can effectively disrupt PPIs by binding to specific pockets on the interacting proteins. This capability is particularly relevant in the context of diseases such as cancer, where aberrant PPIs are often implicated in tumor progression.

One of the most compelling aspects of 1-5-(hydroxymethyl)pyridin-2-ylazetidine-2-carboxamide is its potential as a lead compound for drug discovery. Its structural features allow for facile modifications, enabling medicinal chemists to optimize its potency, selectivity, and pharmacokinetic properties. For instance, derivatives of this compound have been explored as inhibitors of kinases, which are enzymes involved in signal transduction pathways implicated in various diseases. Preliminary computational studies suggest that the hydroxymethyl group can serve as a key interaction point with the ATP-binding site of kinases, thereby blocking their activity.

The biological activity of 1-5-(hydroxymethyl)pyridin-2-ylazetidine-2-carboxamide has been evaluated in several in vitro assays. Notably, it has demonstrated inhibitory effects against certain kinases and other enzymes relevant to inflammatory pathways. These findings align with recent research indicating that modulating such pathways could lead to novel therapeutic strategies for chronic inflammatory diseases. Additionally, the compound's ability to cross cell membranes suggests its potential for use in drug formulations designed for systemic delivery.

Advances in spectroscopic techniques have enabled detailed structural characterization of 1-5-(hydroxymethyl)pyridin-2-ylazetidine-2-carboxamide, providing insights into its conformational dynamics and binding interactions. NMR spectroscopy has revealed that the hydroxymethyl group adopts multiple rotamers, which could influence its binding affinity to biological targets. X-ray crystallography studies have further confirmed the compound's three-dimensional structure, highlighting key interactions with potential binding partners.

The synthesis of 1-5-(hydroxymethyl)pyridin-2-ylazetidine-2-carboxamide presents an interesting challenge due to the complexity of its heterocyclic system. However, recent developments in synthetic methodologies have made it more feasible to access such compounds efficiently. Transition-metal-catalyzed reactions have been particularly useful in constructing the pyridine and azetidine rings, while protecting group strategies have allowed for selective functionalization of the hydroxymethyl group.

In conclusion, 1-5-(hydroxymethyl)pyridin-2-ylazetidine-2-carboxamide (CAS No. 2171668-02-1) is a structurally unique compound with significant potential in chemical biology and medicinal chemistry. Its ability to interact with various biological targets makes it a valuable tool for drug discovery efforts aimed at treating diseases such as cancer and inflammation. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in the development of next-generation therapeutics.